Cas no 1105193-37-0 (5-Oxo-3-pyrrolidinecarbohydrazide)

5-Oxo-3-pyrrolidinecarbohydrazide is a heterocyclic compound featuring a pyrrolidone core with a carbohydrazide functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive hydrazide moiety enables condensation reactions, facilitating the synthesis of hydrazones and other derivatives with potential biological activity. The compound’s stability under standard conditions and compatibility with a range of solvents enhance its utility in organic synthesis. Its well-defined molecular framework makes it a valuable building block for researchers developing novel compounds in medicinal and materials chemistry.
5-Oxo-3-pyrrolidinecarbohydrazide structure
1105193-37-0 structure
Product Name:5-Oxo-3-pyrrolidinecarbohydrazide
CAS No:1105193-37-0
MF:C5H9N3O2
MW:143.143860578537
MDL:MFCD16653028
CID:2606395
PubChem ID:13195062
Update Time:2025-06-08

5-Oxo-3-pyrrolidinecarbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 5-oxopyrrolidine-3-carbohydrazide
    • 5-Oxo-3-pyrrolidinecarbohydrazide
    • F2147-0193
    • FUB19337
    • 3-Pyrrolidinecarboxylic acid, 5-oxo-, hydrazide
    • 1105193-37-0
    • DTXSID60526312
    • AKOS005207106
    • EN300-236606
    • MDL: MFCD16653028
    • Inchi: 1S/C5H9N3O2/c6-8-5(10)3-1-4(9)7-2-3/h3H,1-2,6H2,(H,7,9)(H,8,10)
    • InChI Key: YBFBICBMBQEKSM-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(NN)=O)CN1

Computed Properties

  • Exact Mass: 143.069476538Da
  • Monoisotopic Mass: 143.069476538Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 533.0±39.0 °C at 760 mmHg
  • Flash Point: 276.2±27.1 °C
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-Oxo-3-pyrrolidinecarbohydrazide Security Information

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Additional information on 5-Oxo-3-pyrrolidinecarbohydrazide

Introduction to 5-Oxo-3-pyrrolidinecarbohydrazide (CAS No. 1105193-37-0)

5-Oxo-3-pyrrolidinecarbohydrazide (CAS No. 1105193-37-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-Oxo-prolinamide, is a derivative of proline, an important amino acid with various biological functions. The unique structural features and potential therapeutic applications of 5-Oxo-3-pyrrolidinecarbohydrazide have made it a subject of extensive study in recent years.

The chemical structure of 5-Oxo-3-pyrrolidinecarbohydrazide consists of a pyrrolidine ring with an oxo group at the 5-position and a hydrazide moiety at the 3-position. This configuration imparts specific chemical properties that are crucial for its biological activity. The compound's ability to interact with various biological targets, such as enzymes and receptors, has been explored in numerous studies, highlighting its potential as a lead compound for drug development.

Recent research has focused on the pharmacological properties of 5-Oxo-3-pyrrolidinecarbohydrazide. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of inflammatory diseases and pain management. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 5-Oxo-3-pyrrolidinecarbohydrazide effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 5-Oxo-3-pyrrolidinecarbohydrazide has been investigated for its neuroprotective effects. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound could protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the modulation of signaling pathways related to cell survival and death.

The synthesis of 5-Oxo-3-pyrrolidinecarbohydrazide has also been optimized to improve yield and purity. A novel synthetic route involving the condensation of 5-oxoproline with hydrazine hydrate under mild conditions has been reported. This method not only simplifies the synthesis process but also enhances the overall efficiency, making it more suitable for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Oxo-3-pyrrolidinecarbohydrazide. Preliminary results from phase I trials have shown that the compound is well-tolerated by human subjects with minimal side effects. These findings are encouraging and pave the way for further clinical investigations to explore its therapeutic potential in various medical conditions.

In conclusion, 5-Oxo-3-pyrrolidinecarbohydrazide (CAS No. 1105193-37-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in medicinal chemistry and pharmaceutical science.

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